2-Chloro-N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C14H14ClFN4O/c1-20(2)14-17-6-5-10(19-14)8-18-13(21)11-4-3-9(16)7-12(11)15/h3-7H,8H2,1-2H3,(H,18,21)
• InChI Key: MVKHISTXFCGGIN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)CNC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C14H14ClFN4O
• Molecular Weight: 308.74 g/mol

Description

This compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as DNA and RNA. Pyrimidine derivatives have been found to exhibit a wide range of pharmacological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives are generally synthesized through reactions involving nucleophilic aromatic substitution. For instance, one method involves the reaction of N2,3-trimethyl-2H-indazol-6-amine with 2,4-dichloropyrimidine in a mixture of H2O/MeOH.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The specific substituents mentioned in the name of the compound would be attached to this ring.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, often involving the substitution of one of the ring atoms or the addition of a functional group. The specific reactions that this compound would undergo would depend on the conditions and the reagents used.

Scientific Research Applications

Anticancer Applications

This compound, being a pyrimidine derivative, could potentially be used in the treatment of various types of cancer. .

Antimicrobial and Antifungal Applications

. This suggests that the compound could potentially be used in the treatment of various microbial and fungal infections.

Antiparasitic Applications

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Diuretic Applications

. This suggests that the compound could potentially be used in the treatment of conditions that require increased urine production.

Antitumor Applications

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Antifilarial Applications

. This suggests that the compound could potentially be used in the treatment of filarial infections.

DNA Topoisomerase II Inhibitor Applications

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Antitubercular Applications

. This suggests that the compound could potentially be used in the treatment of tuberculosis.

Future Directions

The study of pyrimidine derivatives is a very active area of research, with potential applications in medicine and other fields. Future research could involve the synthesis of new derivatives, the investigation of their properties, and the exploration of their potential uses.